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Compound of Interest

Compound Name: Metizoline

Cat. No.: B101847 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide on Metizoline has been compiled from limited

publicly available scientific information. Due to the sparse data, this document serves as a

concise summary rather than an in-depth whitepaper. Detailed experimental protocols,

extensive quantitative data, and a comprehensive development history for Metizoline are not

readily available in the published literature.

Introduction
Metizoline (also known as Metyzoline) is a sympathomimetic agent classified as a nasal

decongestant.[1][2] Its primary and seemingly sole clinical application has been in the

symptomatic relief of allergic and vasomotor rhinitis.[1] Marketed under the trade name Ellsyl,

its mechanism of action is presumed to be that of an alpha-adrenergic agonist, leading to

vasoconstriction in the nasal mucosa.

History and Development
The developmental history of Metizoline is not well-documented in readily accessible scientific

literature. The compound was the subject of a clinical study published in 1975, which compared

its efficacy and safety to phenylephrine for allergic and vasomotor rhinitis. This suggests that

Metizoline was likely discovered and developed sometime prior to this period. However,

specific details regarding its synthesis, discovery, and preclinical development are scarce.
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Physicochemical Properties
A summary of the known physicochemical properties of Metizoline is presented in Table 1.

Property Value Source

IUPAC Name

2-[(2-methyl-1-benzothien-3-

yl)methyl]-4,5-dihydro-1H-

imidazole

PubChem

Molecular Formula C13H14N2S PubChem[2]

Molar Mass 230.33 g/mol PubChem[2]

CAS Number 17692-22-7 Wikipedia[1]

ATC Code R01AA10 (WHO) Wikipedia[1]

Synonyms Metyzoline, Benazoline PubChem[2]

Pharmacological Profile
Mechanism of Action: Alpha-Adrenergic Agonism
Metizoline is classified as a sympathomimetic amine, and its vasoconstrictive effects are

characteristic of alpha-adrenergic receptor agonists. While specific receptor binding affinities

and selectivity profiles for Metizoline are not available, it is presumed to act on alpha-

adrenergic receptors located on the smooth muscle of blood vessels in the nasal mucosa.

Activation of these receptors leads to vasoconstriction, reducing blood flow and swelling,

thereby alleviating nasal congestion.

The general signaling pathway for an alpha-1 adrenergic agonist, the likely target for

Metizoline, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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